Cas no 90727-09-6 (Pentanoic acid, 5-(diethylamino)-)
90727-09-6 structure
Product Name:Pentanoic acid, 5-(diethylamino)-
CAS No:90727-09-6
MF:C9H19NO2
MW:173.25266289711
CID:1954132
PubChem ID:21948275
Update Time:2025-04-21
Pentanoic acid, 5-(diethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-(diethylamino)-
- 5-Diaethylamino-valeriansaeure
- 5-diethylamino-valeric acid
- 5-(N,N-diethylamino)pentanoic acid
- 90727-09-6
- DTXSID301305246
- SCHEMBL5393582
- DA-38410
- 5-(diethylamino)Pentanoic acid
-
- Inchi: 1S/C9H19NO2/c1-3-10(4-2)8-6-5-7-9(11)12/h3-8H2,1-2H3,(H,11,12)
- InChI Key: PSXVVSYMZCBRRC-UHFFFAOYSA-N
- SMILES: CCN(CCCCC(=O)O)CC
Computed Properties
- Exact Mass: 173.14200
- Monoisotopic Mass: 173.141578849Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.54000
- LogP: 1.58310
Pentanoic acid, 5-(diethylamino)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2077095-5g |
5-(diethylamino)pentanoic acid |
90727-09-6 | 5g |
¥36300.00 | 2024-04-25 |
Pentanoic acid, 5-(diethylamino)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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